Cas no 2171913-88-3 (5-cyclobutyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2171913-88-3
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5566396
• PubChem ID: 165596873
• Update Time: 2023-07-11

5-cyclobutyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629372
• 2171913-88-3
• 5-cyclobutyl-1-(pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H12N4O2/c17-12(18)9-6-10(8-2-1-3-8)16(15-9)11-7-13-4-5-14-11/h4-8H,1-3H2,(H,17,18)
• InChI Key： LXJCFUANHRTQNR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CCC2)N(C2C=NC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų